Cas no 816-38-6 (1,3-Dichloro-2-fluoropropane)

• Product Name: 1,3-Dichloro-2-fluoropropane
• CAS No: 816-38-6
• MF: C₃H₅Cl₂F
• MW: 130.976202726364
• CID: 703599
• PubChem ID: 12927174
• Update Time: 2025-06-29

1,3-Dichloro-2-fluoropropane Chemical and Physical Properties

Names and Identifiers

• Propane, 1,3-dichloro-2-fluoro-
• 1,3-dichloro-2-fluoropropane
• HCFC-261ea
• DTXSID60513166
• AKOS006381936
• 816-38-6
• SCHEMBL5439701
• 1,3-dichloro-2-fluoro-propane
• 1,3-Dichloro-2-fluoropropane

• Inchi： 1S/C3H5Cl2F/c4-1-3(6)2-5/h3H,1-2H2
• InChI Key： VWHNBEKOOBPTLK-UHFFFAOYSA-N
• SMILES： ClCC(CCl)F

Computed Properties

• Exact Mass: 129.9752337g/mol
• Monoisotopic Mass: 129.9752337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-Dichloro-2-fluoropropane

Comprehensive Overview of 1,3-Dichloro-2-fluoropropane (CAS No. 816-38-6): Properties, Applications, and Industry Insights

1,3-Dichloro-2-fluoropropane (CAS No. 816-38-6) is a halogenated organic compound with growing relevance in industrial and research applications. This fluorinated propane derivative is characterized by its unique molecular structure, combining chlorine and fluorine atoms, which imparts distinct chemical properties. As demand for specialty fluorochemicals rises, this compound has garnered attention for its versatility in synthesis and material science.

The compound’s physical and chemical properties make it suitable for niche applications. With a molecular formula of C₃H₄Cl₂F, it exhibits a boiling point of approximately 95–98°C and a density of 1.4 g/cm³. These traits are critical for researchers exploring low-boiling-point solvents or intermediates in pharmaceutical manufacturing. Recent studies highlight its potential as a precursor in fluoropolymer production, aligning with the global shift toward high-performance materials.

In the context of sustainable chemistry, 1,3-Dichloro-2-fluoropropane is being evaluated for its environmental footprint. Industries are increasingly adopting green chemistry principles, prompting investigations into safer alternatives and efficient synthesis routes. Searches for "eco-friendly fluorochemicals" and "halogenated solvent replacements" reflect this trend, positioning CAS No. 816-38-6 as a candidate for optimization.

From an industrial perspective, the compound’s role in agrochemical formulations and electronic chemicals is under exploration. Its compatibility with catalytic processes and stability under varying pH conditions make it valuable for specialty chemical manufacturing. Notably, queries like "1,3-Dichloro-2-fluoropropane uses" and "CAS 816-38-6 suppliers" have surged, indicating commercial interest.

Safety and handling of 1,3-Dichloro-2-fluoropropane adhere to standard protocols for halogenated compounds. Proper storage in chemical-resistant containers and ventilation are emphasized. While not classified under stringent regulations, its handling aligns with broader occupational safety guidelines, a topic frequently searched alongside "chemical handling best practices."

Innovations in analytical techniques have enhanced the detection and quantification of CAS No. 816-38-6. Advanced GC-MS methods and NMR spectroscopy are now employed to ensure purity, addressing quality concerns in high-value applications. Researchers often inquire about "1,3-Dichloro-2-fluoropropane synthesis" and "spectral data interpretation," underscoring the need for precise characterization.

Looking ahead, the compound’s potential in energy storage systems and advanced coatings is being explored. As industries prioritize material innovation, fluorinated intermediates like this may play a pivotal role. The intersection of performance chemicals and sustainability will likely drive future research, making CAS No. 816-38-6 a compound to watch.